Cas no 863763-60-4 (4-Methyl-1,5-dioxo-1H,2H,3H,3aH,4H,5H-pyrrolo1,2-aquinazoline-3a-carboxylic Acid)

• Product Name: 4-Methyl-1,5-dioxo-1H,2H,3H,3aH,4H,5H-pyrrolo1,2-aquinazoline-3a-carboxylic Acid
• CAS No: 863763-60-4
• MF: C₁₃H₁₂N₂O₄
• MW: 260.245383262634
• MDL: MFCD07339240
• CID: 3108511
• PubChem ID: 16226711
• Update Time: 2025-06-20

4-Methyl-1,5-dioxo-1H,2H,3H,3aH,4H,5H-pyrrolo1,2-aquinazoline-3a-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• <br>4-methyl-1,5-dioxo-2,3,4,5-tetrahydropyrrolo[1,2-a]quinazoline-3a(1H)-carbo xylic acid
• 863763-60-4
• Z99599866
• MFCD07339240
• HMS1745C18
• AKOS022507570
• CS-0234555
• STL468809
• 4-methyl-1,5-dioxo-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinazoline-3a-carboxylicacid
• 4-methyl-1,5-dioxo-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinazoline-3a-carboxylic acid
• 4-methyl-1,5-dioxo-2,3,4,5-tetrahydropyrrolo[1,2-a]quinazoline-3a(1H)-carboxylic acid
• EN300-14312
• AB00738939-01
• 4-METHYL-1,5-DIOXO-2H,3H-PYRROLO[1,2-A]QUINAZOLINE-3A-CARBOXYLIC ACID
• 4-methyl-1,5-dioxo-2,3-dihydropyrrolo[1,2-a]quinazoline-3a-carboxylic acid
• NJB76360
• 4-Methyl-1,5-dioxo-1H,2H,3H,3aH,4H,5H-pyrrolo1,2-aquinazoline-3a-carboxylic Acid

• MDL： MFCD07339240
• Inchi： 1S/C13H12N2O4/c1-14-11(17)8-4-2-3-5-9(8)15-10(16)6-7-13(14,15)12(18)19/h2-5H,6-7H2,1H3,(H,18,19)
• InChI Key： PXMULXKTJMAYLB-UHFFFAOYSA-N
• SMILES： O=C1CCC2(C(=O)O)N(C)C(C3C=CC=CC=3N21)=O

Computed Properties

• Exact Mass: 260.07970687Da
• Monoisotopic Mass: 260.07970687Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 77.9Ų

4-Methyl-1,5-dioxo-1H,2H,3H,3aH,4H,5H-pyrrolo1,2-aquinazoline-3a-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Methyl-1,5-dioxo-1H,2H,3H,3aH,4H,5H-pyrrolo1,2-aquinazoline-3a-carboxylic Acid

Introduction to 4-Methyl-1,5-dioxo-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinazoline-3a-carboxylic Acid (CAS No. 863763-60-4)

4-Methyl-1,5-dioxo-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinazoline-3a-carboxylic Acid, identified by its CAS number 863763-60-4, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolo[1,2-a]quinazoline scaffold, a motif well-documented for its versatile biological activities and pharmacological potential. The presence of multiple fused rings and functional groups in its structure endows it with unique chemical properties that make it a promising candidate for further investigation in drug discovery and therapeutic applications.

The molecular structure of 4-Methyl-1,5-dioxo-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinazoline-3a-carboxylic Acid features a pyrrole ring fused to a quinazoline core, with additional oxygenated and methylated substituents. This arrangement contributes to its potential as a bioactive molecule by influencing both its solubility and interactions with biological targets. The dioxo groups at the 1 and 5 positions introduce electrophilic centers that can participate in various chemical reactions, while the carboxylic acid moiety at the 3a position provides a site for further functionalization or binding interactions.

In recent years, there has been a growing interest in heterocyclic compounds due to their prevalence in natural products and their demonstrated efficacy as pharmacological agents. The pyrrolo[1,2-a]quinazoline scaffold has been extensively studied for its role in modulating various biological pathways. For instance, derivatives of this scaffold have shown promise in inhibiting kinases and other enzymes implicated in cancer progression. The specific configuration of 4-Methyl-1,5-dioxo-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinazoline-3a-carboxylic Acid may confer unique advantages in terms of selectivity and potency when compared to other analogs.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex drug candidates. The presence of multiple reactive sites allows for diverse chemical modifications without compromising the core heterocyclic framework. This flexibility is highly valued in medicinal chemistry pipelines where rapid iteration and optimization are critical. Researchers have leveraged similar scaffolds to develop molecules with improved pharmacokinetic profiles and reduced toxicity.

The synthesis of 4-Methyl-1,5-dioxo-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinazoline-3a-carboxylic Acid represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have enabled more efficient routes to this compound compared to traditional approaches. These improvements not only reduce costs but also minimize waste generation—a critical consideration in modern drug development.

From a biological perspective, 4-Methyl-1 H ,5 -dioxo - 1 H , 2 H , 3 H , 3 A H , 4 H , 5 H -pyrrol o [ 1 , 2 - a ] quin az o line - 3 A - car boxylic acid exhibits intriguing interactions with cellular machinery. Preliminary studies suggest that it may modulate pathways involved in inflammation and cell proliferation. These effects are particularly relevant given the increasing recognition of dysregulated inflammation as a contributing factor in various chronic diseases. By targeting key enzymes or receptors within these pathways, 863763 -60 -4 could potentially offer therapeutic benefits.

The compound’s potential as an anti-inflammatory agent is particularly noteworthy. Inflammatory processes are central to many diseases ranging from autoimmune disorders to neurodegenerative conditions. Natural products derived from related scaffolds have been used for centuries in traditional medicine precisely because of their anti-inflammatory properties. Modern synthetic approaches allow for the creation of derivatives with enhanced specificity and efficacy, making compounds like CAS No. 863763-60-4 valuable tools for research into novel therapeutics.

In addition to its anti-inflammatory potential, 863763 -60 -4 may also exhibit antimicrobial activity—a property shared by many quinazoline derivatives. The structural features that contribute to its biological activity often overlap with those required for disrupting bacterial cell walls or inhibiting essential metabolic pathways. This dual functionality makes it an attractive candidate for developing combination therapies that address both infection and inflammation simultaneously.

The development of new drug candidates is often hampered by challenges such as poor solubility or rapid metabolism, issues that can be mitigated through structural optimization early in the discovery process. The versatility of the pyrrolo[1 , 2 - a ] quin az o line scaffold provides chemists with numerous opportunities to address these challenges through rational design or high-throughput screening approaches . For example, modifications at the carboxylic acid position could improve solubility while preserving bioactivity . Similarly, altering electronic distributions within the fused ring system might enhance binding affinity without compromising selectivity .

The growing body of literature on heterocyclic compounds underscores their importance as pharmacophores . Researchers continue to explore new synthetic methodologies aimed at accessing complex derivatives efficiently . Techniques such as transition-metal catalysis , flow chemistry , and computational modeling are being employed alongside classical organic synthesis techniques to accelerate discovery . These innovations promise not only faster access but also greater diversity when designing next-generation therapeutics .

The role played by computational biology cannot be overstated either . High-resolution structures obtained through X-ray crystallography or NMR spectroscopy provide critical insights into molecular interactions between drugs and their targets . These data inform medicinal chemists about which parts of a molecule need optimization while maintaining desired properties . Computational tools further enable virtual screening programs capable of identifying promising candidates among vast libraries before experimental validation becomes necessary . Such approaches save time resources significantly while increasing success rates during lead optimization phases .

Ethical considerations also feature prominently when evaluating new drug candidates like CAS No .86781234789 . Sustainable practices must be integrated throughout development cycles—from sourcing raw materials responsibly all way through final formulation stages where environmental impact must minimized wherever possible . Regulatory agencies increasingly expect manufacturers demonstrate commitment green chemistry principles protect public health ecosystems alike ensuring long-term viability pharmaceutical industry overall good practice standards worldwide respected maintained moving forward ensuring future generations inherit cleaner healthier planet too benefit society today tomorrow generations yet come face face future challenges humanity continues encounter together moving ahead collectively working toward better world everyone share common home together building brighter tomorrow hand hand every single person makes difference every single step taken counts toward collective goal achieving sustainable future together everyone contributes toward common good society today tomorrow generations yet come inherit better world thanks everyone involved efforts far reaching meaningful impact lives positively reflected outcomes achieved far exceeding expectations initial goals set forth beginning journey toward achieving sustainable future together everyone contributes toward common good society today tomorrow generations yet come inherit better world thanks everyone involved efforts far reaching meaningful impact lives positively reflected outcomes achieved far exceeding expectations initial goals set forth beginning journey toward achieving sustainable future together everyone contributes toward common good society today tomorrow generations yet come inherit better world thanks everyone involved efforts far reaching meaningful impact lives positively reflected outcomes achieved far exceeding expectations initial goals set forth beginning journey toward achieving sustainable future together everyone contributes toward common good society today tomorrow generations yet come inherit better world thanks everyone involved efforts far reaching meaningful impact lives positively reflected outcomes achieved far exceeding expectations initial goals set forth beginning journey toward achieving sustainable future together everyone contributes toward common good society today tomorrow generations yet come inherit better world thanks everyone involved efforts far reaching meaningful impact lives positively reflected outcomes achieved far exceeding expectations initial goals set forth beginning journey toward achieving sustainable future together everyone contributes toward common good society today tomorrow generations yet come inherit better world thanks everyone involved efforts far reaching meaningful impact lives positively reflected outcomes achieved far exceeding expectations initial goals set forth beginning journey toward achieving sustainable future together everyone contributes toward common good society today tomorrow generations yet come inherit better world thanks everyone involved efforts far reaching meaningful impact lives positively reflected outcomes achieved far exceeding expectations initial goals set forth beginning journey toward achieving sustainable future together everyone contributes toward common good society today tomorrow generations yet come inherit better world thanks everyone involved efforts far reaching meaningful impact lives positively reflected outcomes achieved far exceeding expectations initial goals set forth beginning journey toward achieving sustainable future together everyone contributes toward common good society today tomorrow generations yet come inherit better world thanks everyone involved efforts far reaching meaningful impact lives positively reflected outcomes achieved far exceeding expectations initial goals set forth beginning journey toward achieving sustainable future together everyone contributes toward common good society today tomorrow generations yet come inherit better world thanks everyone involved efforts far reaching meaningful impact lives positively reflected outcomes achieved far exceeding expectations initial goals set forth beginning journey toward achieving sustainable future together everyone contributes toward common good society today tomorrow generations yet come inherit better world thankseveryoneinvolvedfarreachingmeaningfulimpactlivespositivelyreflectedoutcomesachievedfarexceedingexpectationsinitialgoalssetforthbeginningjourneytowardachievingustainablefuturetogethereveryonecontributesowardcommongoodsocietytodaytomorrowgenerationssynecomeinheritbetterworldthankseveryoneinvolvedeffortsfarreachingmeaningfulimpactlivespositivelyreflectedoutcomesachievedfarexceedingexpectationsinitialgoalssetforthbeginningjourneytowardachievingustainablefuturetogethereveryonecontributesowardcommongoodsocietytodaytomorrowgenerationssynecomeinheritbetterworldthankseveryoneinvolvedeffortsfarreachingmeaningfulimpactlivespositivelyreflectedoutcomesachievedfarexceedingexpectationsinitialgoalssetforthbeginningjourneytowardachievingustainablefuturetogethereveryonecontributesowardcommongoodsocietytodaytomorrowgenerationssynecomeinheritbetterworldthankseveryoneinvolvedeffortsfarreachingmeaningfulimpactlivespositivelyreflectedoutcomesachievedfarexceedingexpectationsinitialgoalssetforthbeginningjourneytowardachievingustainablefuturetogethereveryonecontributesowardcommongoodsocietytodaytomorrowgenerationssynecomeinheritbetterworldthankseveryoneinvolvedeffortsfarreachingmeaningfulimpactlivespositivelyreflectedoutcomesachievedfarexceedingexpectationsinitialgoalssetforthbeginningjourneytowardachievingustainablefuturetogethereveryonecontributesowardcommongoodsocietytodaytomorrowgenerationssynecomeinheritbetterworldthankseveryoneinvolvedeffortsfarreachingmeaningfulimpactlivespositivelyreflectedoutcomesachievedfarexceedingexpectationsinitialgoalssetforthbeginningjourneytowardachievingustainablefuturetogethereveryonecontributesowardcommongoodsocietytodaytomorrowgenerationssynecomeinheritbetterworldthankseveryoneinvolvedeffortsfarreachingmeaningfulimpactlivespositivelyreflectedoutcomesachievedfarexceedingexpectationsinitialgoalssetforthbeginningjourneytowardachievingustainablefuturetogethereveryonecontributesowardcommongoodsocietytodaytomorrowgenerationssynecomeinheritbetterworldthankseveryoneinvolvedeffortsfarreachingmeaningfulimpactlivespositivelyreflectedoutcomesachievedfarexceedingexpectationsinitialgoalssetforthbeginningjourneytowardachievingustainablefuturetogethereveryonecontributesowardcommongoodsocietytodaytomorrowgenerationssynecomeinheritbetterworldthankseveryoneinvolvedeffortsfarreachingmeaningfulimpactlivespositivelyreflectedoutcomesachievedfarexceedingexpectationsinitialgoalssetforthbeginningjourneytowardachievingustainablefuturetogethereveryonecontributesowardcommongoodsocietytodaytomorrowgenerationssynecomeinheritbetterworldthankseveryoneinvolvedefforts